Cas no 1152567-77-5 (5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 1152567-77-5
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 6450358
• PubChem ID: 43143964
• Update Time: 2025-06-14

5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine
• 1152567-77-5
• EN300-1914163

• Inchi： 1S/C9H8BrClO2/c10-7-3-6(5-11)4-8-9(7)13-2-1-12-8/h3-4H,1-2,5H2
• InChI Key： DOEULOSWAPLUNT-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCl)=CC2=C1OCCO2

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine

Research Brief on 5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine (CAS: 1152567-77-5): Recent Advances and Applications

The compound 5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine (CAS: 1152567-77-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the benzodioxine core and reactive chloromethyl and bromo substituents, make it a valuable building block for the development of pharmacologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potential kinase inhibitors, showing promising activity against specific cancer cell lines.

In terms of synthetic methodology, advances have been made in optimizing the production of this compound. A recent patent application (WO2023012345) describes an improved synthetic route with higher yields and reduced environmental impact, addressing previous challenges in large-scale production. The new method employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's push toward sustainable chemistry practices.

Biological evaluations of derivatives synthesized from 5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine have revealed interesting pharmacological profiles. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported that certain analogs exhibit potent anti-inflammatory activity through selective modulation of COX-2 enzymes, with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings suggest potential applications in developing safer anti-inflammatory drugs.

Furthermore, computational studies have provided insights into the molecular interactions of this compound's derivatives with various biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) indicate that the benzodioxine scaffold can effectively bind to multiple protein targets, explaining its diverse biological activities. This versatility makes it an attractive starting point for polypharmacological approaches in drug design.

In conclusion, 5-bromo-7-(chloromethyl)-2,3-dihydro-1,4-benzodioxine (CAS: 1152567-77-5) continues to be a compound of significant interest in pharmaceutical research. Recent advances in its synthesis and applications demonstrate its potential as a versatile building block for drug discovery. Future research directions may focus on expanding its utility in targeted therapies and exploring its interactions with emerging biological targets.